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Compound of Interest

2,2-Bis(4-
Compound Name: isocyanatophenyl)hexafluoropropa
ne
Cat. No.: B160330
\ v

In the landscape of high-performance materials, 4,4'-(Hexafluoroisopropylidene)diphthalic
Anhydride, commonly known by its acronym 6FDA, stands as a cornerstone monomer.[1]
Identified by the CAS Number 1107-00-2, this aromatic organofluorine compound is
indispensable in the synthesis of advanced fluorinated polyimides and other polymers where
exceptional thermal stability, chemical inertness, and specific electronic properties are
paramount.[1][2] While sometimes colloquially referred to by similar acronyms, 6FDA is the
universally recognized designation for this dianhydride.

The unique molecular architecture of 6FDA, featuring two reactive phthalic anhydride groups
linked by a bulky, electron-withdrawing hexafluoroisopropylidene (-C(CFs)2-) bridge, is the
source of its remarkable utility.[1][2] This guide, intended for researchers, scientists, and
professionals in materials and drug development, provides a comprehensive overview of the
physical and chemical properties of 6FDA, its synthesis, reactivity, and applications,
underpinned by practical experimental insights.

Chemical Identity and Molecular Structure

A precise understanding of the 6FDA monomer begins with its fundamental chemical identity.
The structural arrangement dictates its reactivity and the ultimate properties of the polymers
derived from it.
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e Preferred IUPAC Name: 5,5'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)di(2-benzofuran-1,3-

dione)[3]

o Common Name: 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA)[1]

e CAS Number: 1107-00-2[4]

e Molecular Formula: C19HeFsOs[4]

Caption: Chemical Structure of 6FDA Monomer.

Physical Properties of 6FDA

The physical characteristics of 6FDA are indicative of its solid, crystalline nature and are crucial

for its handling, storage, and processing into polymers.

Property

Value

Source(s)

Appearance

White to off-white or beige

crystalline solid/powder.

[3]141(5]

Molecular Weight

444.24 g/mol

(416718l

Melting Point

244 - 247 °C

[41071€]

Boiling Point

494.5 °C at 760 mmHg

[10]

Solubility

Soluble in many organic
solvents such as acetone,
dimethylformamide (DMF),
dimethylacetamide (DMAC),
and N-methyl-2-pyrrolidone
(NMP).[3][11] Hydrolyzes in
water to form the

corresponding tetracarboxylic

acid.[3]

[31(11]

Purity

Typically = 99% (HPLC) or
>98.5% (Titration) for high-

performance applications.

[4112]
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Chemical Properties and Reactivity

The chemistry of 6FDA is dominated by the reactivity of its two anhydride functional groups and
the profound influence of the central hexafluoroisopropylidene group.

o Reactivity: The electrophilic carbonyl carbons of the anhydride rings are highly susceptible to
nucleophilic attack, most notably by the amine groups of diamine monomers.[7] This
reactivity is the basis for its use in polyimide synthesis.[1]

» Hydrolysis: 6FDA is sensitive to moisture and will hydrolyze to form 4,4'-
(hexafluoroisopropylidene)bisphthalic acid, its corresponding tetracarboxylic acid.[3] This
necessitates handling and storage under dry, inert conditions.[13]

« Influence of the -C(CF3)2- Group: This bulky, fluorinated bridge is the key to the unique
properties of 6FDA-derived polymers:

o Enhanced Solubility: The group disrupts polymer chain packing, reducing crystallinity and
significantly improving the solubility of the resulting polyimides in common organic
solvents.[3] This is a major advantage over traditional, often intractable, aromatic
polyimides.

o Thermal Stability: The strong C-F bonds and the overall aromatic structure contribute to
exceptionally high thermal stability, with glass transition temperatures (Tg) of the resulting
polymers often exceeding 250 °C.[2][3]

o Low Dielectric Constant: The electron-withdrawing nature of the trifluoromethyl groups
minimizes electron delocalization, leading to polymers with a very low dielectric constant
(around 2.33), which is ideal for microelectronics and high-frequency applications.[1][8]

o Optical Transparency: The disruption of charge-transfer complex formation, which typically
imparts a yellow-brown color to polyimides, allows for the creation of colorless and
transparent films.[14]

o Increased Gas Permeability: The inefficient chain packing creates a higher fractional free
volume within the polymer matrix, making 6FDA-based membranes highly effective for gas
separation applications.[7][15]
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Polymerization Pathway: Polyimide Synthesis

The primary chemical transformation of 6FDA is its polycondensation reaction with an aromatic

diamine. This is a two-step process:

» Poly(amic acid) Formation: The reaction, typically carried out in a polar aprotic solvent like
NMP or DMAc at room temperature, involves the nucleophilic attack of the diamine on the
anhydride, opening the ring to form a soluble poly(amic acid) precursor.

 Imidization: The poly(amic acid) is then converted to the final polyimide through thermal or
chemical dehydration. Thermal imidization involves heating the precursor to high
temperatures (e.g., >200 °C), which drives off water to form the stable five-membered imide

ring.

uuuuuu

Cyclodehydration Final Polyimide

Step 1: Polyaddition ing-opening Step 2: Imidization
(Room Temperature) (Thermal or Chemical)

Water (byproduct)

Polar Aprotic Solvent
(e.g., NMP)

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of 6FDA-based polyimides.

Experimental Protocol: Synthesis of 6FDA-Durene
Polyimide

This protocol outlines a representative laboratory-scale synthesis of a high-performance
polyimide from 6FDA and 2,3,5,6-tetramethyl-1,4-phenylenediamine (durene diamine). This
procedure exemplifies the causality behind experimental choices, ensuring a self-validating

system for producing a high molecular weight polymer.
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Rationale: Durene diamine is chosen for its rigid structure, which, combined with 6FDA,

produces a polyimide with a very high glass transition temperature and excellent gas

separation properties.[16][17] NMP is selected as the solvent due to its ability to dissolve both

monomers and the resulting poly(amic acid), and its high boiling point is suitable for

subsequent thermal imidization if performed in solution.[16]

Materials and Equipment:

6FDA (high purity, 299%), dried under vacuum at 150 °C overnight before use.
Durene diamine, purified by sublimation.
N-methyl-2-pyrrolidone (NMP), anhydrous grade.

Three-neck round-bottom flask, equipped with a mechanical stirrer, nitrogen inlet, and drying
tube.

Methanol.
Glass plate for casting.

Vacuum oven.

Step-by-Step Methodology:

Monomer Dissolution: In a flame-dried three-neck flask under a positive pressure of dry
nitrogen, add an equimolar amount of durene diamine to anhydrous NMP (to create an ~15-
20 wt% solids solution). Stir with the mechanical stirrer until the diamine is fully dissolved.

6FDA Addition: Slowly add an equimolar amount of dried, high-purity 6FDA powder to the
stirred diamine solution in small portions over 30-60 minutes. An exothermic reaction will
occur, and the viscosity of the solution will increase noticeably. Maintain the temperature
below 30 °C using a water bath if necessary to prevent premature imidization.

Poly(amic acid) Formation: Continue stirring the solution at room temperature under a
nitrogen atmosphere for 24 hours. The solution will become highly viscous, indicating the
formation of a high molecular weight poly(amic acid).
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e Film Casting: Pour the viscous poly(amic acid) solution onto a clean, dry glass plate. Use a
doctor blade to cast a film of uniform thickness.

o Thermal Imidization: Place the cast film in a vacuum oven or a forced-air oven with a
nitrogen purge. Perform a staged heating program:

[e]

80 °C for 2 hours (to slowly remove the bulk of the solvent).

150 °C for 1 hour.

o

200 °C for 1 hour.

[¢]

250 °C for 1 houir.

[¢]

[e]

300 °C for 1 hour (to ensure complete imidization).

o Film Recovery: After cooling to room temperature, the resulting tough, flexible polyimide film
can be peeled from the glass substrate, often by immersion in water.

 Purification: The recovered polymer film should be washed with a solvent like methanol to
remove any residual NMP.[17] Dry the final film in a vacuum oven at 150 °C overnight.[17]

Applications of 6FDA-Based Polymers

The unique combination of properties imparted by the 6FDA monomer makes its polymers
essential in several advanced technology sectors:

o Gas Separation Membranes: Due to their high fractional free volume and good mechanical
properties, 6FDA-based polyimides exhibit superior permeability and selectivity for various
gas pairs, such as CO2/CHa and Hz2/N2.[7][15] They are heavily researched and used for
natural gas purification, carbon capture, and hydrogen recovery.[1]

» Microelectronics and Optoelectronics: Their low dielectric constant, low moisture absorption,
and high thermal stability make them ideal as insulating layers in semiconductors, flexible
substrates for printed circuits, and packaging materials for electronic components.[7][14] The
optical transparency of 6FDA polyimides is leveraged in flexible OLED displays and other
optoelectronic devices.[3][14]
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Aerospace and Defense: The exceptional thermal stability and high mechanical strength-to-
weight ratio of composites made from 6FDA-based resins make them valuable for
components in aerospace applications that must withstand extreme conditions.[4][14]

Safety and Handling

As a reactive chemical intermediate, proper handling of 6FDA is critical.

Hazards: 6FDA is classified as a corrosive material that causes severe skin burns and eye
damage.[3][13][18] It is also moisture-sensitive.[13][18]

Handling: Use in a well-ventilated area or with local exhaust ventilation.[19] Wear appropriate
personal protective equipment (PPE), including chemical safety goggles, a face shield, and
chemical-resistant gloves (e.g., nitrile or neoprene).[18][20]

Storage: Store in a cool, dry place, away from moisture and incompatible materials such as
oxidizing agents.[4][18] The container should be kept tightly closed, preferably under an inert
atmosphere.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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